Cas no 445390-54-5 (N-(carboxymethyl)-N-[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)hexyl]-,?mono(4-met)

• Product Name: N-(carboxymethyl)-N-[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)hexyl]-,?mono(4-met
• CAS No: 445390-54-5
• MF: C₂₁H₂₇N₂O₉S
• MW: 483.512085199356
• CID: 324690
• PubChem ID: 53437543
• Update Time: 2025-04-19

N-(carboxymethyl)-N-[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)hexyl]-,?mono(4-met Chemical and Physical Properties

Names and Identifiers

• N-(carboxymethyl)-N-[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)hexyl]-,?mono(4-met
• 2-[carboxymethyl-[6-(2,5-dioxopyrrol-1-yl)hexyl]amino]acetic acid,4-methylbenzenesulfonate
• N-(carboxymethyl)-N-[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)hexyl]-, mono(4-met
• DTXSID60701102
• 2-[carboxymethyl-[6-(2,5-dioxopyrrol-1-yl)hexyl]amino]acetic acid;4-methylbenzenesulfonate
• 445390-54-5

• Inchi： 1S/C14H20N2O6.C7H8O3S/c17-11-5-6-12(18)16(11)8-4-2-1-3-7-15(9-13(19)20)10-14(21)22;1-6-2-4-7(5-3-6)11(8,9)10/h5-6H,1-4,7-10H2,(H,19,20)(H,21,22);2-5H,1H3,(H,8,9,10)/p-1
• InChI Key： ONTBADWZONVLHF-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O=C1C=CC(N1CCCCCCN(CC(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 484.152
• Monoisotopic Mass: 484.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 633
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178A^2
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 177.97000
• LogP: 2.20340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates